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Compound of Interest

1-(1-Hydroxy-cyclopentyl)-
Compound Name:
ethanone

Cat. No.: B100326

Essential Safety and Handling Guide for 1-(1-
Hydroxy-cyclopentyl)-ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1-(1-Hydroxy-cyclopentyl)-ethanone (CAS No. 17160-89-3). Adherence to these procedures
is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(1-Hydroxy-cyclopentyl)-ethanone is classified with the GHSO07 pictogram, indicating that it
may cause skin and eye irritation[1]. While specific quantitative exposure limits are not readily
available, a risk-based approach necessitates stringent use of PPE.

Summary of Required Personal Protective Equipment
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Protection Type

Recommended Equipment

Specification Details

Eye/Face Protection

Safety Goggles with Side-
Shields

Must conform to EN 166 (EU)
or NIOSH (US) standards.[2]

Skin Protection

Chemical-Resistant Gloves

Nitrile gloves are
recommended for protection
against bases, oils, and many
solvents. Avoid latex and PVC
gloves when handling ketones.
[3][4] Inspect gloves prior to

use.[2]

Lab Coat/Protective Clothing

Flame-retardant and
impervious clothing should be

worn.[2]

Respiratory Protection

Use in a Well-Ventilated Area

Work should be conducted in a
chemical fume hood to avoid

breathing vapors.[5][6]

Footwear

Closed-Toe Shoes

Chemically resistant safety
footwear is advised where

splashing is a risk.[3]

Operational Plan: Step-by-Step Handling Procedure

Proper handling is crucial to minimize exposure and prevent accidents. The following workflow

outlines the necessary steps from preparation to disposal.
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Workflow for Handling 1-(1-Hydroxy-cyclopentyl)-ethanone
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Handling & E;
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Avoid Contact with Skin and Eyes

Spill Occurs
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Waste Disposal

Collect Waste in a Labeled, Closed Container

Dispose of as Hazardous Chemical Waste

Do Not Discharge to Sewer Systems

~o Spill & Emergency Response
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\

Contain Spill with Inert Material

Collect and Place in a Sealed Container for Disposal
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Workflow for Handling 1-(1-Hydroxy-cyclopentyl)-ethanone
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Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, begin
artificial respiration, but do not use mouth-to-
mouth resuscitation if the chemical was ingested

or inhaled. Seek immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[5]

Eye Contact

Rinse eyes cautiously with pure water for at
least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and

seek immediate medical attention.[5][6]

Ingestion

Rinse the mouth with water. Do not induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Disposal Plan

Proper disposal of 1-(1-Hydroxy-cyclopentyl)-ethanone and its containers is essential to

prevent environmental contamination.

o Chemical Waste: Collect all waste material in a suitable, closed, and properly labeled

container.[6]

o Disposal Method: The material should be disposed of by a licensed chemical destruction

facility or through controlled incineration with flue gas scrubbing.[6]

o Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[6]

Discharge into the environment must be avoided.[6]
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o Container Disposal: Empty containers can be triple-rinsed (or the equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the container to render it unusable and
dispose of it in a sanitary landfill. Combustible packaging materials may be incinerated.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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